Pyridine-2-sulfonyl chloride hydrochloride
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Overview
Description
Pyridine-2-sulfonyl chloride hydrochloride is a chemical compound with the CAS Number: 111480-84-3 . Its molecular weight is 214.07 and its IUPAC name is 2-pyridinesulfonyl chloride hydrochloride . It is stored in an inert atmosphere and under -20C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H4ClNO2S.ClH/c6-10(8,9)5-3-1-2-4-7-5;/h1-4H;1H . This code provides a unique identifier for the molecular structure of the compound.Chemical Reactions Analysis
This compound may participate in bimolecular nucleophilic substitution (SN2) reactions . In these reactions, the nucleophiles are mainly anionic species .Physical and Chemical Properties Analysis
This compound is a solid substance . It is stored under an inert atmosphere and in a freezer, under -20C .Scientific Research Applications
Chemical Reactions and Synthesis
Pyridine-2-sulfonyl chloride hydrochloride is involved in various chemical reactions and synthesis processes. For instance, the hydrochloride of pyridine-3-sulfonyl chloride with hydrazine leads to the formation of hydrazide and a series of hydrazones, which are useful in synthesizing pyrazoles and other compounds (Cremlyn, Jones, Swinbourne, & Yung, 1980). Additionally, sulfonic acid functionalized pyridinium chloride has been synthesized and used as an efficient catalyst for the solvent-free synthesis of various organic compounds, demonstrating its utility in promoting one-pot multi-component condensation reactions (Moosavi‐Zare et al., 2013).
Application in Organic Chemistry
In organic chemistry, this compound is pivotal in synthesizing hexahydroquinolines, as evidenced by its use as a catalyst in related reactions. Its role in facilitating the one-pot multi-component condensation of arylaldehydes, dimedone, β-ketoesters, and ammonium acetate is a notable example (Khazaei et al., 2013).
Role in Electrochemistry
In the field of electrochemistry, this compound is used in the fabrication of modified electrodes. A study demonstrated its use in enhancing the sensitivity and selectivity of electrodes for the determination of certain chemicals, showcasing its importance in developing advanced sensing technologies (Issac & Kumar, 2010).
Safety and Hazards
Pyridine-2-sulfonyl chloride hydrochloride is classified as a dangerous substance. It has a GHS05 pictogram and the signal word is "Danger" . The hazard statements include H314, which indicates that it causes severe skin burns and eye damage . The precautionary statements include P260, P280, P303+P361+P353, P301+P330+P331, P304+P340+P310, and P305+P351+P338+P310 .
Relevant Papers Relevant papers on this compound include studies on the nucleophilic substitution of pyridine and the properties of pyridine-2-sulfonyl chloride .
Mechanism of Action
Mode of Action
It’s known that sulfonyl chlorides, in general, are reactive towards nucleophiles due to the good leaving group (cl-), which can be displaced in nucleophilic acyl substitution reactions .
Result of Action
The molecular and cellular effects of Pyridine-2-sulfonyl chloride hydrochloride’s action depend on the specific context of its use. As a reagent in organic synthesis, it can contribute to the formation of various organic compounds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it should be stored in an inert atmosphere and under -20°C to maintain its stability . The presence of nucleophiles in the reaction environment can also influence its reactivity .
Properties
IUPAC Name |
pyridine-2-sulfonyl chloride;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClNO2S.ClH/c6-10(8,9)5-3-1-2-4-7-5;/h1-4H;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAJWHCVLZBSLNC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)S(=O)(=O)Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5Cl2NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60549546 |
Source
|
Record name | Pyridine-2-sulfonyl chloride--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60549546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.07 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
111480-84-3 |
Source
|
Record name | Pyridine-2-sulfonyl chloride--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60549546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pyridine-2-sulfonyl chloride hydrochloride; | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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